Cas no 170792-97-9 (Magnesium, bromo(3',4',5'-trifluoro[1,1'-biphenyl]-4-yl)-)

• Product Name: Magnesium, bromo(3',4',5'-trifluoro[1,1'-biphenyl]-4-yl)-
• CAS No: 170792-97-9
• MF: C₁₂H₆BrF₃Mg
• MW: 311.380253314972
• MDL: MFCD07782510
• CID: 5191347
• Update Time: 2026-03-05

Magnesium, bromo(3',4',5'-trifluoro[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo(3',4',5'-trifluoro[1,1'-biphenyl]-4-yl)-

• MDL： MFCD07782510
• Inchi： 1S/C12H6F3.BrH.Mg/c13-10-6-9(7-11(14)12(10)15)8-4-2-1-3-5-8;;/h2-7H;1H;/q;;+1/p-1
• InChI Key： CTEWNJTUVMLQLF-UHFFFAOYSA-M
• SMILES： FC1=C(C(F)=CC(C2C=CC([Mg]Br)=CC=2)=C1)F

Additional information on Magnesium, bromo(3',4',5'-trifluoro[1,1'-biphenyl]-4-yl)-

Research Briefing on Magnesium, bromo(3',4',5'-trifluoro[1,1'-biphenyl]-4-yl)- (CAS: 170792-97-9)

Magnesium, bromo(3',4',5'-trifluoro[1,1'-biphenyl]-4-yl)- (CAS: 170792-97-9) is a specialized organomagnesium compound that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique trifluorinated biphenyl structure, serves as a critical intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its structural features, including the presence of fluorine atoms and the reactive bromomagnesium moiety, make it a versatile building block for cross-coupling reactions and other synthetic transformations.

Recent studies have focused on the application of Magnesium, bromo(3',4',5'-trifluoro[1,1'-biphenyl]-4-yl)- in the synthesis of small-molecule inhibitors targeting protein kinases and G protein-coupled receptors (GPCRs). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of potent and selective kinase inhibitors, which showed promising activity in preclinical models of cancer and inflammatory diseases. The compound's ability to undergo efficient Negishi and Kumada couplings has been leveraged to construct complex heterocyclic scaffolds with enhanced pharmacological properties.

In addition to its synthetic applications, the physicochemical properties of Magnesium, bromo(3',4',5'-trifluoro[1,1'-biphenyl]-4-yl)- have been investigated to optimize its handling and stability. Research indicates that the compound exhibits moderate air and moisture sensitivity, necessitating storage under inert conditions. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate its molecular structure and reactivity patterns, providing valuable insights for its use in large-scale pharmaceutical manufacturing.

Another notable area of research involves the compound's role in the development of fluorinated pharmaceuticals. The incorporation of fluorine atoms into drug molecules often enhances their metabolic stability, bioavailability, and binding affinity. Magnesium, bromo(3',4',5'-trifluoro[1,1'-biphenyl]-4-yl)- serves as a key precursor in the synthesis of such fluorinated compounds, as evidenced by its use in the production of next-generation antiviral and anticancer agents. Recent patent filings highlight its application in the synthesis of novel bromodomain inhibitors, which are being explored for their potential in treating hematological malignancies.

Looking ahead, ongoing research aims to expand the utility of Magnesium, bromo(3',4',5'-trifluoro[1,1'-biphenyl]-4-yl)- in green chemistry and sustainable synthesis. Efforts are underway to develop catalytic systems that minimize the use of hazardous reagents and reduce waste generation during its application. Furthermore, computational studies are being conducted to predict its reactivity and optimize reaction conditions, thereby accelerating the discovery of new therapeutic candidates. As the demand for fluorinated and structurally complex pharmaceuticals continues to grow, this compound is expected to play an increasingly important role in drug discovery and development.